Cas no 1060202-66-5 (N-cyclopentyl-2-({3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)acetamide)

• Product Name: N-cyclopentyl-2-({3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)acetamide
• CAS No: 1060202-66-5
• MF: C₁₂H₁₆N₆OS
• MW: 292.360039710999
• CID: 5903246
• PubChem ID: 25793494
• Update Time: 2025-08-03

N-cyclopentyl-2-({3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-2-({3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)acetamide
• N-cyclopentyl-2-(3-methyltriazolo[4,5-d]pyrimidin-7-yl)sulfanylacetamide
• N-cyclopentyl-2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide
• F5061-0064
• 1060202-66-5
• AKOS024494041
• N-cyclopentyl-2-((3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide

• Inchi： 1S/C12H16N6OS/c1-18-11-10(16-17-18)12(14-7-13-11)20-6-9(19)15-8-4-2-3-5-8/h7-8H,2-6H2,1H3,(H,15,19)
• InChI Key： VAMXRSKDPQTJEI-UHFFFAOYSA-N
• SMILES： S(C1=C2C(=NC=N1)N(C)N=N2)CC(NC1CCCC1)=O

Computed Properties

• Exact Mass: 292.11063033g/mol
• Monoisotopic Mass: 292.11063033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on N-cyclopentyl-2-({3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)acetamide

Professional Introduction to N-cyclopentyl-2-({3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)acetamide (CAS No. 1060202-66-5)

N-cyclopentyl-2-({3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)acetamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1060202-66-5, represents a convergence of advanced heterocyclic chemistry and medicinal innovation. Its molecular structure incorporates multiple functional groups, including a cyclopentyl moiety and a sulfanyl-substituted triazolopyrimidine core, which contribute to its unique pharmacological properties.

The< strong>N-cyclopentyl group in the compound's name is particularly noteworthy, as it introduces a rigid cyclic structure that can influence the compound's solubility, bioavailability, and interactions with biological targets. This feature is often exploited in drug design to enhance metabolic stability and target binding affinity. The sulfanyl group, on the other hand, serves as a key pharmacophore that can modulate the compound's reactivity and biological activity.

The< strong>3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl moiety is a more complex structural element that combines a triazole ring with a pyrimidine ring. This dual heterocyclic system is known for its potential in inhibiting various enzymatic pathways and interacting with nucleic acid structures. Recent studies have highlighted the< strong>triazolopyrimidine scaffold as a versatile platform for developing novel therapeutic agents, particularly in the treatment of infectious diseases and cancer.

In recent years, there has been a surge in research focused on optimizing heterocyclic compounds for therapeutic applications. The< strong>sulfanyl-substituted acetamide component of N-cyclopentyl-2-({3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)acetamide is particularly interesting because it can act as a bridge between different pharmacophoric regions, enhancing the compound's overall efficacy. This design approach has been successfully applied in the development of kinase inhibitors and other targeted therapies.

One of the most compelling aspects of this compound is its potential in oncology research. The< strong>triazolopyrimidine core has demonstrated activity against various cancer cell lines by inhibiting key signaling pathways involved in tumor growth and progression. Preclinical studies have shown that derivatives of this scaffold can induce apoptosis and suppress proliferation in malignant cells without significant toxicity to healthy tissues. This makes N-cyclopentyl-2-({3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)acetamide a promising candidate for further investigation in clinical trials.

The< strong>cyclopentyl group also contributes to the compound's overall stability and bioavailability. Cycloalkyl groups are frequently incorporated into drug molecules to improve pharmacokinetic profiles by reducing metabolic clearance. This feature is particularly important for compounds intended for long-term therapeutic use. Additionally, the sulfanyl group can engage in hydrogen bonding interactions with biological targets, further enhancing binding affinity and selectivity.

Advances in computational chemistry have enabled researchers to predict the biological activity of complex molecules like N-cyclopentyl-2-({3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)acetamide with greater accuracy. Molecular modeling studies have identified key interactions between this compound and potential drug targets, providing valuable insights into its mechanism of action. These computational approaches are complemented by experimental validation through high-throughput screening assays and structure-based drug design strategies.

The< strong>pharmacological profile of this compound is further enhanced by its ability to cross biological membranes due to its lipophilic nature. This property is crucial for ensuring adequate distribution within the body following administration. Additionally, the compound's stability under various physiological conditions makes it suitable for formulation into oral or injectable dosage forms.

In conclusion, N-cyclopentyl-2-({3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)acetamide represents a significant advancement in medicinal chemistry. Its unique structural features and demonstrated biological activity make it a valuable tool for researchers exploring new therapeutic strategies. As our understanding of drug design principles continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs across various disease areas.